Cas no 2751703-96-3 (5-(Bromomethyl)-2-iodopyridine)

• Product Name: 5-(Bromomethyl)-2-iodopyridine
• CAS No: 2751703-96-3
• MF: C₆H₅BrIN
• MW: 297.91907286644
• MDL: MFCD32265355
• CID: 5615006
• PubChem ID: 58582861
• Update Time: 2025-05-23

5-(Bromomethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• EN300-33199559
• 5-(bromomethyl)-2-iodopyridine
• 2751703-96-3
• 5-(Bromomethyl)-2-iodopyridine

• MDL： MFCD32265355
• Inchi： 1S/C6H5BrIN/c7-3-5-1-2-6(8)9-4-5/h1-2,4H,3H2
• InChI Key： UVTSWYRCJNSMTE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=N1)CBr

Computed Properties

• Exact Mass: 296.86501g/mol
• Monoisotopic Mass: 296.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-(Bromomethyl)-2-iodopyridine

5-(Bromomethyl)-2-iodopyridine: A Comprehensive Overview

5-(Bromomethyl)-2-iodopyridine (CAS No. 2751703-96-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its pyridine ring with a bromomethyl group at the 5-position and an iodine substituent at the 2-position, exhibits unique chemical properties that make it a valuable building block in various research and industrial applications.

The molecular structure of 5-(Bromomethyl)-2-iodopyridine is defined by its aromatic pyridine ring, which provides a stable framework for the substitution of reactive groups. The bromomethyl group (-CH₂Br) at the 5-position introduces nucleophilic substitution reactivity, while the iodine atom at the 2-position contributes to electronic effects that influence the compound's reactivity and selectivity in different chemical transformations. These features have been exploited in numerous studies to develop novel synthetic routes and functional materials.

Recent advancements in synthetic methodologies have highlighted the utility of 5-(Bromomethyl)-2-iodopyridine as a key intermediate in the construction of complex heterocyclic compounds. For instance, researchers have utilized this compound in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators, which hold promise for therapeutic applications. The ability to perform sequential nucleophilic substitutions and cross-coupling reactions has further expanded its utility in drug discovery programs.

In addition to its role in medicinal chemistry, 5-(Bromomethyl)-2-iodopyridine has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials and optoelectronic devices. Recent studies have demonstrated that derivatives of this compound can exhibit desirable charge transport properties, making them suitable for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

The synthesis of 5-(Bromomethyl)-2-iodopyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic strategies include nucleophilic aromatic substitution, coupling reactions, and oxidation/reduction techniques. The availability of this compound as a commercial product has facilitated its widespread use in both academic and industrial settings.

From an analytical standpoint, 5-(Bromomethyl)-2-iodopyridine has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, electronic structure, and reactivity patterns. For example, NMR spectroscopy has revealed details about the spatial arrangement of substituents on the pyridine ring, while MS data has confirmed its molecular formula and structural integrity.

Looking ahead, the continued exploration of 5-(Bromomethyl)-2-iodopyridine is expected to yield new discoveries in areas such as catalysis, materials science, and drug development. Its ability to participate in a wide range of chemical transformations positions it as an essential tool for researchers seeking to design innovative compounds with tailored functionalities.